Cas no 55282-70-7 (1H-Indene,5,5'-(1,10-decanediyl)bis[2,3-dihydro-)

1H-Indene,5,5'-(1,10-decanediyl)bis[2,3-dihydro- structure
55282-70-7 structure
Product Name:1H-Indene,5,5'-(1,10-decanediyl)bis[2,3-dihydro-
CAS No:55282-70-7
MF:C28H38
MW:374.601328372955
CID:381925
PubChem ID:269814
Update Time:2025-04-19

1H-Indene,5,5'-(1,10-decanediyl)bis[2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,10-Di-(5-indanyl)decane
    • 5,5'-(1,10-Decanediyl)bis(2,3-dihydro-1H-indene)
    • 1H-Indene, 5,5'-(1,10-decanediyl)bis*2,3-dihydro-
    • 1,10-decanediyl-5,5'-bis(2,3-dihydro-1H-indene)
    • 5-[10-(2,3-Dihydro-1H-inden-5-yl)decyl]indane #
    • 1H-Indene, 5,5'-(1,10-decanediyl)bis[2,3-dihydro-
    • DTXSID30866494
    • NSC111322
    • 5,5'-(Decane-1,10-diyl)di(2,3-dihydro-1H-indene)
    • JBKAJYLVPBVSBI-UHFFFAOYSA-N
    • 1H-Indene,5'-(1,10-decanediyl)bis[2,3-dihydro-
    • 55282-70-7
    • NSC-111322
    • 1H-Indene,5,5'-(1,10-decanediyl)bis[2,3-dihydro-
    • Inchi: 1S/C28H38/c1(3-5-7-11-23-17-19-25-13-9-15-27(25)21-23)2-4-6-8-12-24-18-20-26-14-10-16-28(26)22-24/h17-22H,1-16H2
    • InChI Key: JBKAJYLVPBVSBI-UHFFFAOYSA-N
    • SMILES: C12C=C(C=CC=1CCC2)CCCCCCCCCCC1C=CC2CCCC=2C=1

Computed Properties

  • Exact Mass: 374.29754
  • Monoisotopic Mass: 374.297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.003
  • Boiling Point: 508°Cat760mmHg
  • Flash Point: 299.1°C
  • Refractive Index: 1.565
  • PSA: 0
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